Trioleoylthioglycerol

• CAS No.: 69222-83-9
• Molecular Formula: C57H104O5S
• Molecular Weight: 901.5 g/mol
• IUPAC Name: [2-[(E)-octadec-9-enoyl]oxy-3-[(Z)-octadec-9-enoyl]sulfanylpropyl] (E)-octadec-9-enoate
• InChI: InChI=1S/C57H104O5S/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)53-63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h25-30,54H,4-24,31-53H2,1-3H3/b28-25+,29-26+,30-27-
• InChI Key: JKZXTYCCPMRKEF-BSCDBXJPSA-N
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(CSC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCC(=O)OCC(CSC(=O)CCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCC/C=C/CCCCCCCC
• Synonyms: ac-1,2-di-O-oleoyl-3-S-oleoyl-3-thioglycerol; trioleoylthioglycerol

Description

Trioleoylthioglycerol is a sulfur-containing triacylglycerol analog in which one oxygen atom in the glycerol backbone is replaced by sulfur, forming a thioglycerol core esterified with three oleic acid chains. For example, monothioglycerol (CAS 96-27-5), a simpler thioglycerol derivative, exhibits distinct solubility and stability compared to glycerol . This compound’s sulfur atom may influence its melting behavior, oxidative stability, and interaction with enzymes or surfactants, making it relevant to lipid biochemistry and industrial applications.

Comparison with Similar Compounds

Tables

Table 1. Comparative Analysis of Key Parameters

Parameter	This compound	Triolein	Monothioglycerol
Molecular Weight	~885 g/mol (est.)	885.43 g/mol	124.18 g/mol
Melting Point	Est. -5–0°C	4–6°C	90–92°C
Oxidative Stability	High (theoretical)	Moderate	Low (thiol oxidation)
Solubility in Water	Low	Insoluble	Partially soluble

Table 2. Analytical Techniques Applied to Analogous Compounds

Technique	Triolein	Monothioglycerol
NMR	Positional isomers	Thiol proton detection
DSC	Melting/crystallization	Thermal decomposition
MS/MS	Acyl chain profiling	Sulfur-specific ions